Cas no 954036-73-8 (N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide)
N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide
- N-(1,3-benzodioxol-5-ylmethyl)-N'-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]oxamide
- 954036-73-8
- VU0630340-1
- AKOS024491180
- N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-oxo-2-(2-phenylmorpholino)ethyl)oxalamide
- F5027-0304
- N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]ethanediamide
-
- Inchi: 1S/C22H23N3O6/c26-20(25-8-9-29-19(13-25)16-4-2-1-3-5-16)12-24-22(28)21(27)23-11-15-6-7-17-18(10-15)31-14-30-17/h1-7,10,19H,8-9,11-14H2,(H,23,27)(H,24,28)
- InChI Key: OJHHKHRMLSGZNV-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=C2OCOC2=C1)(=O)C(NCC(=O)N1CCOC(C2=CC=CC=C2)C1)=O
Computed Properties
- Exact Mass: 425.15868546g/mol
- Monoisotopic Mass: 425.15868546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 653
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 106Ų
N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5027-0304-2μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]ethanediamide |
954036-73-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0304-5μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]ethanediamide |
954036-73-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0304-10μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]ethanediamide |
954036-73-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0304-20μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]ethanediamide |
954036-73-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0304-1mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]ethanediamide |
954036-73-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0304-2mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]ethanediamide |
954036-73-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0304-3mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]ethanediamide |
954036-73-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0304-4mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]ethanediamide |
954036-73-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0304-5mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]ethanediamide |
954036-73-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5027-0304-10mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]ethanediamide |
954036-73-8 | 10mg |
$79.0 | 2023-09-10 |
N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide
Introduction to N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide and Its Significance in Modern Chemical Research
N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide, with the CAS number 954036-73-8, represents a fascinating compound in the realm of chemical and pharmaceutical research. This molecule, characterized by its intricate structure and diverse functional groups, has garnered significant attention due to its potential applications in various scientific domains. The compound's unique chemical profile, encompassing a benzodioxole moiety and a morpholine derivative, positions it as a promising candidate for further exploration in medicinal chemistry and drug development.
The benzodioxole ring, a key structural component of this compound, is well-known for its presence in numerous bioactive molecules. This heterocyclic system is often associated with pharmacological properties such as antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of the benzodioxole group into N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide not only contributes to the molecule's overall stability but also enhances its binding affinity to biological targets. This feature is particularly crucial in the design of drugs that require precise interaction with specific enzymes or receptors.
Complementing the benzodioxole moiety is the morpholine derivative, which is another significant structural element of this compound. Morpholine rings are commonly found in pharmaceuticals due to their ability to improve solubility and bioavailability. In N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide, the 2-phenoxy substitution on the morpholine ring introduces additional interactions that can modulate the compound's pharmacokinetic properties. This modification is particularly relevant in the context of drug design, where optimizing absorption, distribution, metabolism, and excretion (ADME) profiles is essential for therapeutic efficacy.
The diaminodiester backbone of this compound further enhances its potential as a pharmacological scaffold. The presence of two amide functionalities provides multiple sites for chemical modification, allowing researchers to fine-tune the molecule's properties for specific applications. This structural flexibility is particularly valuable in medicinal chemistry, where slight alterations in molecular structure can significantly impact biological activity. Recent studies have demonstrated that diaminodiester derivatives exhibit a wide range of biological effects, including antitumor and anti-inflammatory properties.
In recent years, there has been growing interest in exploring novel compounds with combined pharmacological activities. N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-oxo-2-(2-phenylmorpholin-4-y)ethylethanediamide exemplifies this trend by integrating multiple pharmacophoric units into a single molecular framework. Such multifunctional compounds are particularly attractive for developing therapies that address complex diseases requiring multiple targets. For instance, studies have shown that combining antimicrobial and anti-inflammatory agents can lead to synergistic effects that enhance therapeutic outcomes.
The synthesis of N-(2H-1,3-benzodioxol- 5- yl)methyl-N'-2- oxo- 2-(2- phenylmorpholin 4- y )ethylethanediamide presents unique challenges due to its complex structure. However, advancements in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and automated synthesis platforms have significantly streamlined the process of developing complex organic molecules. These innovations have not only facilitated the production of N-(2H- 1, 3 - benzodioxol - 5 - yl)methyl-N'- oundings. The ability to rapidly synthesize and modify these compounds allows researchers to conduct high-throughput screening (HTS) experiments more effectively. HTS has become an indispensable tool in modern drug discovery, enabling scientists to identify lead compounds with desirable biological activities from large libraries of molecules.
The potential applications of N-( oundings. The ability to rapidly synthesize and modify these compounds allows researchers to conduct high-throughput screening (HTS) experiments more effectively. HTS has become an indispensable tool in modern drug discovery, enabling scientists to identify lead compounds with desirable biological activities from large libraries of molecules.
954036-73-8 (N-(2H-1,3-benzodioxol-5-yl)methyl-N'-2-oxo-2-(2-phenylmorpholin-4-yl)ethylethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)